2,2-difluoro-N-(2-hydroxyethyl)-2-(pyridin-2-yl)acetamide

• IUPAC Name: 2,2-difluoro-N-(2-hydroxyethyl)-2-pyridin-2-ylacetamide
• InChI: InChI=1S/C9H10F2N2O2/c10-9(11,8(15)13-5-6-14)7-3-1-2-4-12-7/h1-4,14H,5-6H2,(H,13,15)
• InChI Key: YREWNQCZMZYGKT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C(C(=O)NCCO)(F)F
• Molecular Formula: C9H10F2N2O2
• Molecular Weight: 216.18 g/mol

Description

2,2-Difluoro-N-(2-hydroxyethyl)-2-(pyridin-2-yl)acetamide, also known as 2,2-Difluoro-N-(2-hydroxyethyl)-2-(pyridin-2-yl)acetamide, is a compound that has been studied extensively for its potential applications in scientific research. It has been studied for its ability to act as a ligand in coordination chemistry, as well as its potential use in biochemistry and physiological research.

Mechanism of Action

The mechanism of action of 2,2-difluoro-N-(2-hydroxyethyl)-2-(pyridin-2-yl)acetamide-N-(2-hydroxyethyl)-2-(pyridin-2-yl)acetamide is not fully understood. It is believed to act as a ligand in coordination chemistry, forming a complex with metal ions. It is also believed to have an effect on biochemical and physiological processes, though the exact mechanism of action is not yet known.
Biochemical and Physiological Effects
2,2-difluoro-N-(2-hydroxyethyl)-2-(pyridin-2-yl)acetamide-N-(2-hydroxyethyl)-2-(pyridin-2-yl)acetamide has been studied for its potential effects on biochemical and physiological processes. It has been shown to have an effect on the production of reactive oxygen species, as well as the production of nitric oxide. It has also been shown to have an effect on the activity of certain enzymes, such as cytochrome P450 enzymes.

Advantages and Limitations for Lab Experiments

The use of 2,2-difluoro-N-(2-hydroxyethyl)-2-(pyridin-2-yl)acetamide-N-(2-hydroxyethyl)-2-(pyridin-2-yl)acetamide in laboratory experiments has several advantages. It is a relatively stable compound, making it easy to store and handle. It is also relatively low cost, making it an affordable option. Additionally, it has a wide range of potential applications, making it a useful compound for a variety of experiments.
However, there are also some limitations to the use of 2,2-difluoro-N-(2-hydroxyethyl)-2-(pyridin-2-yl)acetamide-N-(2-hydroxyethyl)-2-(pyridin-2-yl)acetamide in laboratory experiments. It is a relatively new compound, and as such, there is still much to be discovered about its effects and potential applications. Additionally, its effects on biochemical and physiological processes are still not fully understood, making it difficult to predict the outcome of experiments.

Future Directions

The potential applications of 2,2-difluoro-N-(2-hydroxyethyl)-2-(pyridin-2-yl)acetamide-N-(2-hydroxyethyl)-2-(pyridin-2-yl)acetamide are still being explored. Further research is needed to better understand the mechanism of action of this compound, as well as its effects on biochemical and physiological processes. Additionally, further research is needed to explore the potential applications of this compound in coordination chemistry and biochemistry. Additionally, further research is needed to explore the potential of this compound as a therapeutic agent, as well as its potential use in drug delivery systems. Finally, further research is needed to explore the potential of this compound as a diagnostic tool.

Synthesis Methods

2,2-difluoro-N-(2-hydroxyethyl)-2-(pyridin-2-yl)acetamide-N-(2-hydroxyethyl)-2-(pyridin-2-yl)acetamide can be synthesized by a two-step reaction. The first step involves the reaction of 2-bromo-3-fluoro-N-(2-hydroxyethyl)-2-(pyridin-2-yl)acetamide with sodium hydroxide in methanol to form 2-fluoro-3-fluoro-N-(2-hydroxyethyl)-2-(pyridin-2-yl)acetamide. The second step involves the reaction of the resulting intermediate with sodium difluoride in methanol to form 2,2-difluoro-N-(2-hydroxyethyl)-2-(pyridin-2-yl)acetamide.

Scientific Research Applications

2,2-difluoro-N-(2-hydroxyethyl)-2-(pyridin-2-yl)acetamide-N-(2-hydroxyethyl)-2-(pyridin-2-yl)acetamide has been studied for its potential applications in scientific research. It has been studied for its ability to act as a ligand in coordination chemistry, as well as its potential use in biochemistry and physiological research. It has been shown to be a useful ligand in coordination chemistry, as it is able to bind to metal ions with high affinity and selectivity. It has also been studied for its potential use in biochemistry and physiological research, as it has been shown to have a wide range of biochemical and physiological effects.